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Compound of Interest

Compound Name:
2,4-Dibromo-6-

hydroxybenzaldehyde

CAS No.: 73289-92-6

Cat. No.: B2940459

Get Quote

Executive Summary & Immediate Action
Do not dispose of 2,4-Dibromo-6-hydroxybenzaldehyde (CAS: 2316-64-5) down the drain or

in general trash.[1]

This compound contains bromine, classifying it as Halogenated Organic Waste.[1] Improper

disposal in non-halogenated streams can damage standard incinerators and release toxic

byproducts (dioxins/furans). It is also classified as toxic to aquatic life, mandating strict "Zero

Discharge" protocols.[1]

Chemical Profile & Hazard Assessment
Understanding the physical and chemical properties is the first step in a self-validating safety

protocol.
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Property Specification Operational Implication

CAS Number 2316-64-5
Use for waste manifest

verification.

Physical State Solid (Powder/Crystalline)

Risk of dust inhalation;

requires particulate respirator

for spills.

Halogen Content Bromine (Br)

CRITICAL: Must be

segregated into "Halogenated"

waste streams.

Acidity Phenolic -OH (Weakly Acidic)
Incompatible with strong bases

(exothermic deprotonation).

Reactivity Aldehyde (-CHO)

Susceptible to oxidation;

incompatible with strong

oxidizers.

GHS Hazards
H315, H319, H335,

H400/H402

Irritant (Skin/Eye/Lung);

Aquatic Toxicity.

Waste Segregation & Disposal Workflow
The following protocol ensures compliance with RCRA (USA) and European Waste Catalogue

(EWC) standards.

A. The "Halogenated" Rule (The Causality)
Standard organic waste is often used as fuel blending for cement kilns. However, halogenated

compounds (containing Cl, Br, F, I) cannot be burned in these standard kilns because they

generate acidic gases (HBr) and persistent organic pollutants.[1] Therefore, this material must

be sent to a specialized facility equipped with scrubbers.[1]

B. Step-by-Step Disposal Protocol
1. Solid Waste (Bulk Material)

Container: Use a wide-mouth high-density polyethylene (HDPE) jar.
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Labeling: Mark clearly as "Hazardous Waste - Solid - Halogenated."

Content: 2,4-Dibromo-6-hydroxybenzaldehyde.[1]

Action: Do not dissolve. Leave as a solid to minimize waste volume. Cap tightly.

2. Liquid Waste (Mother Liquors/Reaction Mixtures)[2]

Segregation: Pour into the Halogenated Organic Solvents carboy (often red-tagged in many

labs).

Prohibited: Do NOT mix with "Non-Halogenated" (acetone/ethanol) waste streams. Even 1%

halogen content can reclassify an entire 55-gallon drum, incurring significant cost penalties.

[1]

pH Check: If the reaction involved bases, verify pH is neutral (pH 6-8) before adding to the

solvent drum to prevent drum pressurization.[1]

3. Trace Residues (Glassware)

Solvent: Rinse glassware with a minimal amount of acetone or dichloromethane.

Disposal: Pour the rinse into the Halogenated waste container.

Wash: Final wash with soap and water can go down the drain only after all organic residue is

removed.

C. Decision Logic Visualization
The following diagram illustrates the decision matrix for segregating this specific compound.
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Waste Generation:
2,4-Dibromo-6-hydroxybenzaldehyde
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Halogenated Solvent Waste
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No (e.g., Acetone)

STOP: Trace Bromine Contamination.
Move to Halogenated Stream.

Bromine Present?
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Figure 1: Decision matrix ensuring bromine-containing waste is correctly routed to halogenated

streams to prevent incinerator damage.

Spill Management & Emergency Response
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Hazards: Inhalation of dust causes respiratory irritation (H335). Eye contact causes serious

irritation (H319).[3][4]

Protocol:
Evacuate & Ventilate: If a large amount (>50g) is spilled and dust is airborne, evacuate the

immediate area for 10 minutes to allow dust to settle.

PPE: Nitrile gloves (double gloved recommended), lab coat, safety goggles, and a N95/P100

particulate respirator (if dust is visible).[1]

Containment: Do not dry sweep. Dry sweeping generates dust.

Cleanup:

Cover the spill with a damp paper towel or an inert absorbent (vermiculite) dampened with

water. This suppresses dust.[3][5]

Scoop the wet material into a wide-mouth jar.

Wipe the area with acetone, then soap and water.[1]

Dispose of all cleanup materials (towels, gloves, scoop) into the Solid Halogenated Waste

bin.[1]

Spill Response Workflow

Spill Detected Assess Volume & Dust Don PPE:
Gloves, Goggles, N95

Wet Method:
Cover with damp absorbent

Suppress Dust Scoop to Container Label:
'Debris from Halogenated Spill'

Click to download full resolution via product page

Figure 2: Wet-method cleanup workflow to prevent inhalation of brominated dust.

Decontamination of Glassware (Trace Amounts)
For glassware heavily coated with 2,4-Dibromo-6-hydroxybenzaldehyde:
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Primary Rinse: Use Acetone or Dichloromethane (DCM). The compound is soluble in organic

solvents.

Collection: Collect this first rinse into the Halogenated Waste container.

Base Bath (Optional but Effective): If residue persists, a KOH/Isopropanol base bath will

solubilize the phenolic proton. Caution: This will form a salt. Ensure the bath is eventually

disposed of as hazardous waste, not down the drain.

Final Wash: Standard detergent and water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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